Cas no 1936453-70-1 (6-amino-3-bromo-2-methyl-phenol)

• Product Name: 6-amino-3-bromo-2-methyl-phenol
• CAS No: 1936453-70-1
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD31697799
• CID: 5162886
• Update Time: 2026-03-04

6-amino-3-bromo-2-methyl-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 6-amino-3-bromo-2-methyl-
• 6-amino-3-bromo-2-methyl-phenol

• MDL： MFCD31697799
• Inchi： 1S/C7H8BrNO/c1-4-5(8)2-3-6(9)7(4)10/h2-3,10H,9H2,1H3
• InChI Key： CCGKETUQKBEEEX-UHFFFAOYSA-N
• SMILES： C1(O)=C(N)C=CC(Br)=C1C

Additional information on 6-amino-3-bromo-2-methyl-phenol

6-Amino-3-Bromo-2-Methyl-Phenol: A Comprehensive Overview

The compound with CAS No. 1936453-70-1, commonly referred to as 6-amino-3-bromo-2-methyl-phenol, is a structurally unique aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic ring substituted with an amino group at position 6, a bromine atom at position 3, and a methyl group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 6-amino-3-bromo-2-methyl-phenol in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the field of oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-cancer activity by targeting specific kinases involved in tumor progression.

In terms of synthesis, 6-amino-3-bromo-2-methyl-phenol can be prepared through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The synthesis typically begins with the bromination of an appropriate phenol derivative, followed by selective methylation and amino group introduction. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

The structural versatility of 6-amino-3-bromo-2-methyl-phenol also makes it a valuable building block in organic synthesis. Its phenolic hydroxyl group can undergo various functionalization reactions, such as esterification or etherification, to create derivatives with enhanced stability or bioavailability. Additionally, the presence of electron-withdrawing groups like bromine and amino enhances the compound's reactivity in certain chemical transformations.

From an environmental perspective, understanding the fate and transport of 6-amino-3-bromo-2-methyl-phenol in natural systems is crucial for assessing its potential ecological impact. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less toxic metabolites.

In conclusion, CAS No. 1936453-70-1 (6-amino-3-bromo-2-methyl-phenol) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological applications, position it as a key molecule for future research and development efforts.